Cas no 825608-30-8 (N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide)

• Product Name: N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide
• CAS No: 825608-30-8
• MF: C₂₃H₃₀N₄O₆S
• MW: 490.572504520416
• CID: 5438401
• Update Time: 2025-11-06

N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(4-{3-[4-(acetylamino)phenoxy]-2-hydroxypropyl}-1-piperazinyl)sulfonyl]phenyl}acetamide
• N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide

• Inchi： 1S/C23H30N4O6S/c1-17(28)24-19-3-7-22(8-4-19)33-16-21(30)15-26-11-13-27(14-12-26)34(31,32)23-9-5-20(6-10-23)25-18(2)29/h3-10,21,30H,11-16H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： BFEUCFHAPVJTDT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCN(CC(O)COC3=CC=C(NC(C)=O)C=C3)CC2)(=O)=O)C=C1)(=O)C

Additional information on N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide

Research Brief on N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide (CAS: 825608-30-8)

Recent studies on N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide (CAS: 825608-30-8) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonylphenylacetamide structure, has garnered attention due to its multifaceted pharmacological properties, including anti-inflammatory, analgesic, and potential anticancer activities. The molecular framework of this compound suggests a high affinity for specific biological targets, making it a subject of intense research in drug discovery and development.

One of the key findings from recent investigations is the compound's mechanism of action, which involves modulation of inflammatory pathways through inhibition of cyclooxygenase (COX) enzymes. Preliminary in vitro and in vivo studies have demonstrated significant efficacy in reducing inflammation and pain, comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound's unique structural features contribute to its improved pharmacokinetic profile, including enhanced bioavailability and reduced gastrointestinal toxicity, which are common limitations of traditional NSAIDs.

Further research has explored the anticancer potential of N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide. Studies indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The proposed mechanism involves the disruption of cellular signaling pathways, such as the PI3K/AKT/mTOR axis, which plays a critical role in tumor growth and survival. These findings suggest that the compound could serve as a lead molecule for the development of novel targeted therapies.

In addition to its therapeutic applications, recent advancements in synthetic chemistry have optimized the production process of this compound, ensuring higher yields and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These developments are crucial for scaling up production and facilitating further preclinical and clinical studies.

Despite the promising results, challenges remain in the development of N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated. Ongoing research aims to address these gaps through comprehensive toxicological studies and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-4-({4-3-(4-acetamidophenoxy)-2-hydroxypropylpiperazin-1-yl}sulfonyl)phenylacetamide represents a significant advancement in the field of chemical biology and medicinal chemistry. Its dual anti-inflammatory and anticancer properties, coupled with an improved pharmacokinetic profile, position it as a versatile candidate for further development. Continued research and collaboration will be essential to unlock its full therapeutic potential and address the remaining challenges in its development pathway.